2-Amino-3-hydroxy-N-methylbenzamide

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 2-amino-3-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C8H10N2O2/c1-10-8(12)5-3-2-4-6(11)7(5)9/h2-4,11H,9H2,1H3,(H,10,12)
• InChI Key: YYSITNWJRFPERN-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)O)N

Description

2-Amino-3-hydroxy-N-methylbenzamide is a benzamide derivative characterized by a hydroxyl (-OH) group at the 3-position, an amino (-NH₂) group at the 2-position, and an N-methyl substituent on the amide nitrogen. Its structural features make it a candidate for applications in medicinal chemistry, catalysis, or as a synthetic intermediate .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Amino-3-hydroxy-N-methylbenzamide can be achieved through several methods. One common approach involves the direct condensation of 3-hydroxybenzoic acid with N-methylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods: In an industrial setting, the production of 2-Amino-3-hydroxy-N-methylbenzamide may involve the use of more scalable and cost-effective methods. One such method includes the use of ultrasonic irradiation to enhance the reaction rate and yield. The reaction between 3-hydroxybenzoic acid and N-methylamine can be performed in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth, which acts as a reusable catalyst .

Chemical Reactions Analysis

Types of Reactions: 2-Amino-3-hydroxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 2-amino-3-oxo-N-methylbenzamide.

Reduction: The carbonyl group in the amide can be reduced to form an amine, yielding 2-amino-3-hydroxy-N-methylbenzylamine.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of derivatives with different substituents on the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions under basic or acidic conditions.

Major Products:

Oxidation: 2-Amino-3-oxo-N-methylbenzamide.

Reduction: 2-Amino-3-hydroxy-N-methylbenzylamine.

Substitution: Various substituted benzamides depending on the reagents used.

Scientific Research Applications

2-Amino-3-hydroxy-N-methylbenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It is used in the production of polymers and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-3-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets. For instance, in biological systems, it may act by inhibiting certain enzymes or binding to receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features are summarized below:

Compound Name	Substituents/Functional Groups	Molecular Formula	Key Applications/Properties
2-Amino-N,3-dimethylbenzamide	2-NH₂, 3-CH₃, N-CH₃	C₉H₁₂N₂O	Intermediate; harmful (H302, H312)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	N-(2-hydroxy-tert-butyl), 3-CH₃	C₁₂H₁₇NO₂	Metal-catalyzed C–H functionalization
N-Methyl-3-(2-naphthyl-acetylamino)benzamide	3-(2-naphthyl-acetylamino), N-CH₃	C₂₀H₁₈N₂O₂	Enhanced aromatic interactions
3-Amino-2-hydroxy-N-(2-hydroxyethyl)benzamide	3-NH₂, 2-OH, N-(2-hydroxyethyl)	C₁₀H₁₄N₂O₃	Hydrophilic; safety precautions (H332)

Structural Insights :

• Hydroxyl vs.
• N-Substituents : The N-methyl group in the target compound reduces hydrogen-bonding capacity relative to N-(2-hydroxyethyl) analogs, impacting interactions in biological systems or coordination chemistry .

Research Findings and Data Gaps

• Biological Activity : Structural analogs with arylacetyl or aryloxyacetyl groups () demonstrate varied pharmacokinetic properties, suggesting the target compound’s hydroxyl group could influence metabolic stability .
• Synthetic Challenges: Limited data on the target compound’s crystallization or stability under reflux conditions (cf. ’s cyclization methods using FeCl₃) indicate areas for further study .